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\ J

An In-depth Technical Guide to the Safety and Handling of 4-
(Dimethylamino)phenyldiphenylphosphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(Dimethylamino)phenyldiphenylphosphine (CAS No. 739-58-2), a versatile
organophosphorus compound frequently used in organic synthesis and catalysis.[1][2]
Adherence to strict safety protocols is essential when working with this and other phosphine
ligands to mitigate potential hazards.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-
(Dimethylamino)phenyldiphenylphosphine is presented in Table 1. This data is essential for
understanding its behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of 4-(Dimethylamino)phenyldiphenylphosphine
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Property Value Reference
Molecular Formula C20H20NP [1103114]
Molecular Weight 305.35 g/mol [3]
Appearance White to off-white solid/crystal [1]

Melting Point 151-154 °C

Purity > 95% (GC) [1]

CAS Number 739-58-2 [3114]

Hazard Identification and Classification

4-(Dimethylamino)phenyldiphenylphosphine is classified as a hazardous substance.[3][4] A
summary of its GHS classification is provided in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

L H319: Causes serious eye
Eye Irritation 2 S
irritation

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation
Tract Irritation)

Source:[3][4]

Signal Word: Warning[4]

Hazard Pictogram:

laalt text
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-
(Dimethylamino)phenyldiphenylphosphine to prevent skin and eye contact, and inhalation
of dust.[5]

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale
Safety glasses with side Protects against dust particles
Eye Protection shields or chemical safety and splashes, preventing
goggles. serious eye irritation.[5]

Prevents skin contact and

] ] subsequent irritation.[5] Gloves
) Chemical-resistant gloves ]
Hand Protection o should be inspected before
(e.g., nitrile). ] )
use and changed immediately

if contaminated.

Prevents inhalation of dust

particles, which may cause
. _ NIOSH-approved N95 dust ) o )
Respiratory Protection ) respiratory irritation. Use in a
mask or higher. ) )
well-ventilated area or in a

fume hood.[5]

i Protects skin and personal
Body Protection Laboratory coat. _ o
clothing from contamination.

Safe Handling and Storage
Handling

Given that some phosphine ligands are air-sensitive, it is best practice to handle 4-
(Dimethylamino)phenyldiphenylphosphine in an inert atmosphere, such as in a glovebox or
using a Schlenk line, especially when in solution.[6][7]
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Caption: Workflow for Handling Air-Sensitive Solid Phosphine Ligands.
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Storage

Store 4-(Dimethylamino)phenyldiphenylphosphine in a tightly closed container in a cool,
dry, and well-ventilated area.[5] It is recommended to store the compound under an inert gas to
prevent degradation.

First Aid Measures

In the event of exposure, follow these first aid protocols.

Table 4: First Aid Procedures

Exposure Route Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if you feel unwell.

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact . C :
clothing. If skin irritation occurs, seek medical

advice.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o )

do. Continue rinsing. If eye irritation persists, get

medical advice.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[5]

Spill and Disposal Procedures
Spill Cleanup Protocol

In the event of a spill, follow these steps to ensure safe cleanup.
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Caption: Spill Cleanup Procedure for Solid Hazardous Chemicals.

Experimental Protocol for Spill Cleanup:
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o Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.[8]

o Don Appropriate PPE: At a minimum, wear safety goggles, a lab coat, and chemical-resistant
gloves. For larger spills, respiratory protection (N95 mask) may be necessary.[9]

e Contain the Spill: Prevent the spread of the solid material.
e Clean Up:

o Gently cover the spill with a plastic sheet or tarp to prevent dust from becoming airborne.
[10]

o Carefully sweep or scoop the material into a designated, labeled waste container.[9][10]
Avoid creating dust.

o Decontaminate:
o Clean the spill area with a cloth dampened with soap and water.
o Place all cleanup materials (gloves, wipes, etc.) into the hazardous waste container.

o Disposal: Dispose of the waste according to institutional and local regulations for hazardous
chemical waste.[5]

Disposal

Dispose of unused 4-(Dimethylamino)phenyldiphenylphosphine and any contaminated
materials as hazardous waste in accordance with local, state, and federal regulations.[5]

Toxicological Information

Detailed toxicological studies for 4-(Dimethylamino)phenyldiphenylphosphine are not
readily available in the public domain. The primary known hazards are skin, eye, and potential
respiratory irritation.[3][4] For the related compound, triphenylphosphine, the oral LD50 in rats
is reported as 700 mg/kg, and it is known to cause serious eye damage and may cause an
allergic skin reaction.[11] Due to the lack of specific data for the title compound, it should be
handled with care, assuming it has a similar or greater toxicity profile.
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Conclusion

4-(Dimethylamino)phenyldiphenylphosphine is a valuable reagent that requires careful
handling due to its irritant properties and potential air sensitivity. By adhering to the safety
precautions, PPE recommendations, and handling protocols outlined in this guide, researchers
can minimize risks and ensure a safe laboratory environment. Always consult the most recent
Safety Data Sheet (SDS) from your supplier before use and follow all institutional safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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